Cas no 933823-89-3 (5,6-difluoro-3,4-dihydroquinazolin-4-one)

• Product Name: 5,6-difluoro-3,4-dihydroquinazolin-4-one
• CAS No: 933823-89-3
• MF: C₈H₄F₂N₂O
• MW: 182.1270
• CID: 3041482
• PubChem ID: 135742322
• Update Time: 2025-10-05

5,6-difluoro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoroquinazolin-4(3H)-one
• AK332617
• 5,6-difluoro-3,4-dihydroquinazolin-4-one
• AKOS027331988
• SCHEMBL14113645
• DS-12116
• CS-0155799
• MFCD24564974
• 933823-89-3
• 5,6-DIFLUORO-3H-QUINAZOLIN-4-ONE

• MDL： MFCD24564974
• Inchi： 1S/C8H4F2N2O/c9-4-1-2-5-6(7(4)10)8(13)12-3-11-5/h1-3H,(H,11,12,13)
• InChI Key： BUIFTPNSQJFACF-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])=C([H])C2=C1C(N([H])C([H])=N2)=O)F

Computed Properties

• Exact Mass: 182.02916908g/mol
• Monoisotopic Mass: 182.02916908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 0.9

5,6-difluoro-3,4-dihydroquinazolin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5,6-difluoro-3,4-dihydroquinazolin-4-one

5,6-Difluoro-3,4-dihydroquinazolin-4-one (CAS No. 933823-89-3): A Versatile Fluorinated Heterocyclic Compound

5,6-Difluoro-3,4-dihydroquinazolin-4-one (CAS No. 933823-89-3) is an important fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This difluoro-substituted quinazolinone derivative exhibits unique electronic properties due to the presence of fluorine atoms at the 5 and 6 positions, making it a valuable building block for various applications.

The molecular structure of 5,6-difluoro-3,4-dihydroquinazolin-4-one features a fused bicyclic system with a carbonyl group at position 4. The fluorine atoms in this compound significantly influence its physicochemical properties, including increased lipophilicity and metabolic stability compared to non-fluorinated analogs. These characteristics make it particularly interesting for drug discovery applications, where researchers are actively exploring fluorinated heterocycles as potential therapeutic agents.

Recent studies have highlighted the importance of 5,6-difluoro-3,4-dihydroquinazolin-4-one derivatives in medicinal chemistry. The compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protein kinases and other enzyme systems. Its structural features allow for diverse modifications, enabling medicinal chemists to optimize drug-like properties while maintaining target affinity.

In materials science, difluoroquinazolinone compounds have shown promise as organic semiconductors and fluorescent materials. The electron-withdrawing nature of the fluorine atoms, combined with the conjugated system of the quinazolinone core, creates interesting electronic properties that researchers are exploring for applications in organic electronics and optoelectronic devices.

The synthesis of 5,6-difluoro-3,4-dihydroquinazolin-4-one typically involves cyclization reactions of appropriately substituted precursors. Recent advances in synthetic methodologies have improved the efficiency of producing this compound, with particular attention to green chemistry principles and atom economy. These developments have made the compound more accessible for research and development purposes.

Market analysis indicates growing interest in fluorinated pharmaceutical intermediates, with 5,6-difluoro-3,4-dihydroquinazolin-4-one being among the compounds experiencing increased demand. Pharmaceutical companies are particularly interested in its potential as a building block for novel drug candidates, especially in therapeutic areas such as oncology and central nervous system disorders.

From a safety perspective, 5,6-difluoro-3,4-dihydroquinazolin-4-one should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment should be used when working with this compound. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and safety information.

The future outlook for 5,6-difluoro-3,4-dihydroquinazolin-4-one appears promising, with ongoing research exploring its potential in various applications. As the pharmaceutical industry continues to focus on fluorinated compounds for drug development, and materials scientists investigate novel organic electronic materials, this compound is likely to maintain its relevance in scientific research and industrial applications.

For researchers interested in working with 5,6-difluoro-3,4-dihydroquinazolin-4-one, it's important to note that several suppliers offer this compound in various quantities and purity grades. When sourcing the material, attention should be paid to analytical data such as NMR and HPLC purity to ensure research reproducibility.

In conclusion, 5,6-Difluoro-3,4-dihydroquinazolin-4-one (CAS No. 933823-89-3) represents an important fluorinated heterocycle with diverse applications in pharmaceutical research and materials science. Its unique structural features and properties continue to make it a compound of significant interest to researchers across multiple disciplines.